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Compound of Interest

Compound Name: Ipatasertib

Cat. No.: B1662790

The proper disposal of investigational drugs like Ipatasertib is critical for ensuring laboratory
safety, environmental protection, and regulatory compliance. This guide provides a
comprehensive, step-by-step procedure for researchers and drug development professionals to
manage and dispose of Ipatasertib waste safely and effectively.

Hazard Assessment and Safety Data

Ipatasertib is an investigational drug that requires careful handling. Based on Safety Data
Sheets (SDS), it is classified with several hazard statements, indicating that it should be
managed as hazardous waste.[1][2] Improper disposal can lead to environmental
contamination and pose public safety risks.[3]

Table 1: Hazard Classification for Ipatasertib
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o GHS Hazard
Hazard Type Classification Source
Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed
Skin H315: Causes skin
) o Category 2 S [1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o [1]
Damage/Irritation eye irritation
H341: Suspected of
Germ Cell _ _
Category 2 causing genetic [2]

Mutagenicity

defects

Reproductive Toxicity

Category 1B

H360: May damage
fertility or the unborn
child

[2]

Specific Target Organ
Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation

[1]

| Specific Target Organ Toxicity (Repeated Exposure) | Category 1 | H372: Causes damage to

organs through prolonged or repeated exposure |[[2] |

Disposal Protocol for Ipatasertib Waste

This protocol outlines the required steps for the compliant disposal of Ipatasertib, from initial

segregation to final destruction. This procedure applies to expired, unused, and partially used

Ipatasertib, as well as contaminated labware.

Methodology

1. Personnel Training and Personal Protective Equipment (PPE)

» All personnel handling Ipatasertib waste must receive training on chemical waste

management and the specific hazards of the compound.[4][5]
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Required PPE includes, but is not limited to, protective gloves, a lab coat or protective
clothing, and eye/face protection.[1]

. Waste Segregation and Containerization

Segregation: Immediately separate Ipatasertib waste from regular trash and other waste
streams at the point of generation.[6]

Container Selection:

o Select a compatible, leak-proof hazardous waste container (e.g., glass or plastic) based
on the physical state of the waste (solid, liquid).[4]

o Full, partially full, and empty vials or ampules of Ipatasertib should be placed directly into
a designated hazardous waste container.[7] Do not empty them.[4]

o For sharps contaminated with Ipatasertib, use a designated sharps container suitable for
hazardous chemotoxic waste.

. Labeling of Waste Containers

Attach a "HAZARDOUS WASTE" label to each container, as provided by your institution's
Environmental Health and Safety (EHS) department.[4] No other labels are acceptable.[4]

Complete the label with the following information:

[e]

Principal Investigator (PI) name.[4]

o

Building and room number where the waste is stored.[4]

[¢]

Contact phone number for the research team.[4]

[e]

Full chemical name ("lIpatasertib") and concentration/percentage.[4]
. Storage (Satellite Accumulation Area)

Store the properly labeled waste containers in a designated Satellite Accumulation Area
(SAA).[4]
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e The SAA must be located at or near the point of waste generation and should be a secure
area, such as a locked cabinet or a secondary containment tub.[4]

e The research team must perform and document weekly inspections of the containers in the
SAA.[4]

5. Arranging for Disposal

o Contact EHS: To initiate disposal, submit a Chemical Waste Disposal Request Form to your
institution's EHS department.[4]

e Pickup: An environmental professional will schedule a pickup. The agent will be transported
in a Department of Transportation (DOT)-approved container to a licensed 90-day storage
facility.[8]

» Final Disposition: The waste will be consolidated and transported to an EPA-permitted
incinerator for final destruction.[4][5][7][8] The sewer disposal of hazardous waste
pharmaceuticals is prohibited.[5]

6. Documentation and Record-Keeping
e The date of EHS pickup is considered the disposal date.[4]

A certificate of destruction or a return manifest will be provided to the institution, confirming
compliant disposal.[7][8]

 All disposal records must be maintained for a minimum of two to three years, in accordance
with institutional policy and regulatory requirements.[3][8]

Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the proper
disposal of Ipatasertib.
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Caption: Workflow for the safe disposal of Ipatasertib waste.

Ipatasertib Disposal Workflow

Start: Ipatasertib Waste Generated
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(Gloves, Gown, Eye Protection)
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(Unused, partial, empty containers,
contaminated labware)

3. Place in Compatible
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4. Affix 'HAZARDOUS WASTE' Label
(Fill out PI, Location, Chemical Name)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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